molecular formula C16H26O2 B3267701 (3E,7E)-4,8,12-trimethyltrideca-3,7,11-trienoic Acid CAS No. 462-66-8

(3E,7E)-4,8,12-trimethyltrideca-3,7,11-trienoic Acid

Cat. No. B3267701
CAS RN: 462-66-8
M. Wt: 250.38 g/mol
InChI Key: FCINNSNPGOGNMQ-YFVJMOTDSA-N
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Description

“(3E,7E)-4,8,12-Trimethyltrideca-1,3,7,11-tetraene”, also known as TMTT, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units . It has a molecular weight of 218.3776 .


Molecular Structure Analysis

The molecular formula of “(3E,7E)-4,8,12-Trimethyltrideca-1,3,7,11-tetraene” is C16H26 . The IUPAC Standard InChIKey is CWLVBFJCJXHUCF-RNPYNJAESA-N .

Scientific Research Applications

Biocatalysis and Homofarnesylic Acid Production

The compound serves as a precursor for the biocatalytic synthesis of (3E,7E)-homofarnesylic acid . Researchers have developed improved methods to isolate the 3-(E)-isomer from mixtures of corresponding (E/Z) isomers. This advancement enables efficient separation via extraction or distillation, leading to the isolation of the desired acid form .

Homofarnesol Synthesis

Homofarnesol, specifically the (3E,7E)-isomer, plays a crucial role in various biological processes. It is a precursor for the biosynthesis of other compounds and is involved in signaling pathways. Researchers have explored novel methods for the improved production of homofarnesol, emphasizing the (3E,7E)-homofarnesol variant. These methods enhance yields and purity, making it valuable for further studies .

(-)-Ambrox Synthesis

Ambrox, a natural fragrance compound found in ambergris, has applications in perfumery and cosmetics. Researchers have utilized (3E,7E)-homofarnesylic acid or (3E,7E)-homofarnesol as starting materials for the synthesis of (-)-ambrox. This compound contributes to the complex and alluring scent of certain perfumes and colognes .

properties

IUPAC Name

(3E,7E)-4,8,12-trimethyltrideca-3,7,11-trienoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H26O2/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-16(17)18/h7,9,11H,5-6,8,10,12H2,1-4H3,(H,17,18)/b14-9+,15-11+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FCINNSNPGOGNMQ-YFVJMOTDSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=CCCC(=CCCC(=CCC(=O)O)C)C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(=CCC/C(=C/CC/C(=C/CC(=O)O)/C)/C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H26O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

250.38 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(3E,7E)-4,8,12-trimethyltrideca-3,7,11-trienoic Acid

CAS RN

462-66-8
Record name (3E,7E)-4,8,12-trimethyltrideca-3,7,11-trienoic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

A mixture of 469 g (2.02 moles) farnesyl cyanide, 287 g potassium hydroxide, 2,500 ml ethanol and 340 ml water were heated under reflux. After 5 hours, the ethanol was evaporated and the residue poured into 10 liters of water. The aqueous solution so obtained was twice extracted with 1 liter diethyl ether, the extracts being discarded, and thereafter acidified with 20% sulfuric acid. Then, the free acid was extracted with diethyl ether. The etheric solution was again washed with water and dried with sodium sulfate. After evaporation of the ether, 419 g (83% of the theoretical) of homofarnesic acid were obtained as a yellow oil.
Name
farnesyl cyanide
Quantity
469 g
Type
reactant
Reaction Step One
Quantity
287 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
340 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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